Cas no 837414-95-6 (2-Pyrrolidinone, 5-cyclopropyl-)

• Product Name: 2-Pyrrolidinone, 5-cyclopropyl-
• CAS No: 837414-95-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1812601
• PubChem ID: 18442696
• Update Time: 2025-06-29

2-Pyrrolidinone, 5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-cyclopropyl-
• 5-cyclopropylpyrrolidin-2-one
• DTXSID90593810
• AT19190
• 837414-95-6
• SB74861
• 2051581-08-7
• (5S)-5-cyclopropylpyrrolidin-2-one
• EN300-7176989

• Inchi： 1S/C7H11NO/c9-7-4-3-6(8-7)5-1-2-5/h5-6H,1-4H2,(H,8,9)
• InChI Key： CGLPPQMFMZBANK-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2CC2)N1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 2-Pyrrolidinone, 5-cyclopropyl-

5-Cyclopropyl-2-Pyrrolidinone: A Comprehensive Overview

The compound with CAS No. 837414-95-6, commonly referred to as 5-Cyclopropyl-2-Pyrrolidinone, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrrolidinones, which are cyclic amides derived from pyrrolidine. The presence of a cyclopropyl group at the 5-position of the pyrrolidinone ring introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

5-Cyclopropyl-2-Pyrrolidinone has been extensively studied for its potential applications in drug discovery and materials science. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex ring systems, which are essential components of many pharmaceutical agents. The compound's ability to undergo various transformations, such as ring-opening reactions and cyclizations, has further enhanced its utility in organic synthesis.

The synthesis of 5-Cyclopropyl-2-Pyrrolidinone involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine derivative. One common approach involves the cyclization of an amino acid derivative under specific conditions to form the pyrrolidinone ring. The introduction of the cyclopropyl group at the 5-position is achieved through alkylation or other suitable methods, ensuring high regioselectivity. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

In terms of physical properties, 5-Cyclopropyl-2-Pyrrolidinone exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound is also known for its stability under mild reaction conditions, which is crucial for its use in sensitive synthetic transformations.

The application of 5-Cyclopropyl-2-Pyrrolidinone extends beyond traditional organic synthesis. Recent advancements have explored its use in polymer chemistry, where it serves as a monomer for producing novel polyamides with improved mechanical and thermal properties. These polymers have potential applications in high-performance materials, such as those used in aerospace and automotive industries.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 5-Cyclopropyl-2-Pyrrolidinone. Studies indicate that the compound exhibits low toxicity to aquatic organisms, suggesting its potential for use in eco-friendly chemical processes. However, further research is required to fully understand its long-term environmental impact.

In conclusion, 5-Cyclopropyl-2-Pyrrolidinone (CAS No. 837414-95-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within the chemical industry.